Dipotassium 1-oxo-3H-isobenzofuran-3,3-diylbis(p-phenylene) bis(sulphate)

Specification

• CAS No.: 10059-42-4
• Molecular Formula: C20H14O10S2
• Molecular Weight: 478.5 g/mol
• IUPAC Name: [4-[3-oxo-1-(4-sulfooxyphenyl)-2-benzofuran-1-yl]phenyl] hydrogen sulfate
• Standard InChI: InChI=1S/C20H14O10S2/c21-19-17-3-1-2-4-18(17)20(28-19,13-5-9-15(10-6-13)29-31(22,23)24)14-7-11-16(12-8-14)30-32(25,26)27/h1-12H,(H,22,23,24)(H,25,26,27)
• Standard InChI Key: MVIHXDVCXNPIAL-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)OC2(C3=CC=C(C=C3)OS(=O)(=O)O)C4=CC=C(C=C4)OS(=O)(=O)O
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)OC2(C3=CC=C(C=C3)OS(=O)(=O)O)C4=CC=C(C=C4)OS(=O)(=O)O

Introduction

Chemical Identity and Nomenclature

Dipotassium 1-oxo-3H-isobenzofuran-3,3-diylbis(p-phenylene) bis(sulphate), primarily identified by its CAS registry number 52322-16-4, belongs to a class of phenolphthalein derivatives modified through sulfation. This compound is recognized by several alternative names in chemical databases and literature, demonstrating its complex structural identity. The compound has multiple synonyms in the scientific literature, including "3,3-Bis[4-(potassiosulfooxy)phenyl]-1(3H)-isobenzofuranone" and "3,3-bis[4-(sulfooxy)phenyl]-1(3h)-isobenzofuranondipotassiumsalt".

The systematic IUPAC nomenclature provides precise structural information, identifying it as a dipotassium salt derivative of phenolphthalein with specific sulphate modifications at the para positions of the phenyl rings. Understanding this nomenclature is essential for accurately identifying the compound in chemical databases and research publications. The compound represents a significant modification of the basic phenolphthalein structure, with the sulfate groups altering its chemical behavior and potential applications.

Structural Characteristics and Physical Properties

Basic Physical and Chemical Parameters

The compound possesses defined physical and chemical parameters that establish its identity and behavior under various conditions. These fundamental characteristics are summarized in the following table:

Property	Value	Source
Molecular Formula	C20H15KO10S2
Molecular Weight	518.55 g/mol
CAS Number	52322-16-4
Physical State	Solid (presumed)	-
Structural Features	Isobenzofuran core with phenylene-sulfate groups

The molecular formula indicates the presence of 20 carbon atoms, 15 hydrogen atoms, 10 oxygen atoms, 2 sulfur atoms, and potassium counterions, creating a complex three-dimensional structure. A related hydrated form may also exist with the molecular formula C20H14K2O11S2 and a molecular weight of 572.6 g/mol.

Computational and Experimental Properties

Additional properties of similar compounds reported in literature include computational parameters that predict chemical behavior:

Property	Value
LogP (experimental)	1.98100
PSA (Polar Surface Area)	237.67000 Ų
Melting Point	230°C
Topological Molecular Polar Surface Area	170 Ų

These values provide insights into the compound's solubility, membrane permeability, and thermal stability characteristics. The relatively high PSA suggests limited membrane permeability but potential water solubility, which could be relevant for its applications in solution-based research contexts.

Country	Number of Suppliers
China	1
Germany	2
United Kingdom	1
United States	1
Global Total	5

This global distribution suggests a specialized but international market for this compound, likely serving research institutions and laboratories with specific analytical or experimental requirements.

Supplier Information

Among the identified suppliers, the following information is available:

Supplier	Country	Contact Information
Meryer (Shanghai) Chemical Technology Co., Ltd.	China	021-61259108, market03@meryer.com
ABCR GmbH & CO. KG	Germany	49 721 95061 0, info@abcr.de
Chem-Impex International, Inc.	United States	800 869-9290 (US and Canada only)
Service Chemical Inc.	Germany	888-895-6920, sales@chemos-group.com
Sequoia Research Products Ltd.	United Kingdom	44 7802 291086, sales@seqchem.com

This supplier information provides researchers with procurement options for obtaining this specialized compound for research purposes. The presence of multiple suppliers suggests ongoing research interest in this compound, despite its specialized nature.